7-(2-fluorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-7-(2-fluorophenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H20FN5O3S/c1-28-21-19(23(32)29(2)24(28)33)22(27-20(26-21)15-8-4-5-9-16(15)25)34-13-18(31)30-12-11-14-7-3-6-10-17(14)30/h3-10H,11-13H2,1-2H3
• InChI Key: LSKQEPZVRMSTNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3F)SCC(=O)N4CCC5=CC=CC=C54)C(=O)N(C1=O)C
• Molecular Formula: C24H20FN5O3S
• Molecular Weight: 477.5 g/mol

Description

7-(2-fluorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H20FN5O3S and its molecular weight is 477.51. The purity is usually 95%.
BenchChem offers high-quality 7-(2-fluorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-fluorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Research on closely related pyrido[2,3-d]pyrimidine derivatives has elucidated their molecular structures and crystal interactions. For instance, studies have shown that these molecules can form specific hydrogen bonds and pi-pi stacking interactions, which contribute to their solid-state arrangements and potentially influence their biological interactions (Trilleras et al., 2009).

Anticancer Activity

Indole derivatives, including those similar in structure to the compound of interest, have been synthesized and evaluated for their anticancer activity. Specifically, certain indole-based compounds have demonstrated inhibition of topoisomerase-I enzyme, highlighting their potential as therapeutic agents against cancer (Kumar & Sharma, 2022).

Fluorine-Containing Derivatives

The incorporation of fluorine into pharmaceutical compounds can significantly affect their biological activity. For instance, fluorine-containing spiro-3-indoline derivatives have been synthesized and may offer a range of biological activities due to the unique properties conferred by the fluorine atom (Joshi, Dandia, & Sanan, 1989).

Synthetic Methodologies

Advanced synthetic methodologies have enabled the creation of complex pyrimidinone derivatives. These synthetic routes not only provide access to a variety of compounds for biological evaluation but also highlight the versatility of pyrimidine scaffolds in medicinal chemistry (Verma & Jain, 2012).